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Compound of Interest

Compound Name: (2-Aminopyridin-4-yl)methanol

Cat. No.: B035309 Get Quote

Essential Safety and Handling Guide for (2-
Aminopyridin-4-yl)methanol
This guide provides critical safety and logistical information for the handling and disposal of (2-
Aminopyridin-4-yl)methanol, tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is essential for ensuring laboratory safety and

regulatory compliance.

Hazard Summary
(2-Aminopyridin-4-yl)methanol is classified with the following hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Due to the lack of specific exposure limit data for (2-Aminopyridin-4-yl)methanol, the

occupational exposure limits for the closely related compound 4-Aminopyridine are provided as

a conservative reference.
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Exposure Limit Value

OSHA PEL 0.5 ppm (2 mg/m³) TWA

NIOSH REL 0.5 ppm (2 mg/m³) TWA

IDLH 5 ppm

Data for 4-Aminopyridine. TWA: Time-Weighted Average; PEL: Permissible Exposure Limit;

REL: Recommended Exposure Limit; IDLH: Immediately Dangerous to Life or Health.

Operational Plan: Safe Handling Protocol
1. Engineering Controls:

Always handle (2-Aminopyridin-4-yl)methanol in a properly functioning chemical fume

hood to minimize inhalation exposure.[2]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[3]

2. Personal Protective Equipment (PPE):

The following PPE is mandatory when handling (2-Aminopyridin-4-yl)methanol:
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PPE Category Specification Rationale

Hand Protection

Double-gloving with chemical-

resistant gloves (e.g., Nitrile or

Neoprene).[4][5][6]

To prevent skin contact and

absorption. Nitrile and

neoprene offer good resistance

to a range of chemicals.[4][6]

Eye and Face Protection
ANSI-approved safety goggles

and a face shield.[7]

To protect against splashes

and airborne particles.

Body Protection

A fully buttoned laboratory coat

made of low-permeability

fabric.

To protect skin and clothing

from contamination.

Respiratory Protection

A NIOSH-approved respirator

is required if there is a

potential for exceeding

exposure limits or when

handling outside of a fume

hood. For emergencies or

significant spills, a self-

contained breathing apparatus

(SCBA) is necessary.[8][9]

To prevent inhalation of dust or

vapors, which can cause

respiratory irritation and

systemic toxicity.[8]

3. Handling Procedures:

Avoid the formation of dust and aerosols.[2]

Use the smallest practical quantities for the experiment.

Do not eat, drink, or smoke in the handling area.[3]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3]

Contaminated work clothing should be laundered separately from other clothing.[3]

Disposal Plan: Waste Management Protocol
1. Waste Segregation and Collection:
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All solid waste contaminated with (2-Aminopyridin-4-yl)methanol (e.g., weighing papers,

contaminated gloves, and absorbent materials) must be collected in a designated, labeled,

and sealed hazardous waste container.

Liquid waste containing this compound should be collected in a separate, compatible, and

clearly labeled hazardous waste container.

Do not dispose of (2-Aminopyridin-4-yl)methanol down the drain.[2]

2. Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "(2-Aminopyridin-4-yl)methanol".

The primary hazards (e.g., "Toxic," "Irritant") should also be indicated on the label.

3. Storage and Disposal:

Store hazardous waste containers in a designated, well-ventilated, and secure satellite

accumulation area, away from incompatible materials.

Arrange for the disposal of hazardous waste through your institution's Environmental Health

and Safety (EHS) office. All disposal must be conducted by a licensed hazardous waste

disposal facility.

Emergency Procedures: Spills and Exposures
1. Spills:

Small Spills (less than 1 gram):

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Carefully sweep the absorbed material into a hazardous waste container.
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Decontaminate the spill area with a dilute solution of acetic acid, followed by a water rinse.

[2]

Large Spills (more than 1 gram):

Evacuate the laboratory and alert others.

Close the laboratory doors and prevent entry.

Contact your institution's EHS or emergency response team immediately.

2. Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with gently flowing water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[3]

Visual Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of (2-Aminopyridin-4-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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